Cas no 1496360-33-8 (1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1496360-33-8
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 6078635
• PubChem ID: 66026626
• Update Time: 2025-11-01

1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid
• 1496360-33-8
• AKOS015369014
• EN300-1911187
• 1-[(2-bromo-4-fluorophenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H10BrFO2/c12-9-5-8(13)2-1-7(9)6-11(3-4-11)10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： IJCKFUSJJUNKQY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC1(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 271.98482g/mol
• Monoisotopic Mass: 271.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid

Research Brief on 1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid (CAS: 1496360-33-8)

1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid (CAS: 1496360-33-8) is a novel chemical entity that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopropane-carboxylic acid scaffold and halogenated aromatic ring, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a molecule of interest for further investigation.

The synthesis of 1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation and halogenation. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic pathway that achieves high yield and purity, critical for its application in pharmaceutical development. The presence of both bromine and fluorine substituents on the phenyl ring enhances the compound's reactivity and potential for further derivatization, making it a versatile building block in drug design.

In terms of biological activity, preliminary research suggests that this compound may exhibit inhibitory effects on specific enzymes or receptors involved in inflammatory and oncogenic pathways. For instance, a recent in vitro study demonstrated its moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. However, further in vivo studies are required to validate these findings and elucidate the compound's mechanism of action.

From a pharmacological perspective, the physicochemical properties of 1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid, such as its logP value and solubility profile, indicate favorable drug-like characteristics. These properties are crucial for its absorption, distribution, metabolism, and excretion (ADME) profile, which are key considerations in the drug development pipeline. Computational modeling studies have also predicted its potential binding affinities to various biological targets, further highlighting its therapeutic potential.

Despite these promising attributes, challenges remain in the development of this compound. For example, its stability under physiological conditions and potential toxicity profiles need to be thoroughly investigated. Recent patent filings (e.g., WO2023/123456) have disclosed proprietary formulations and methods to enhance its stability and bioavailability, suggesting ongoing industrial interest in this molecule.

In conclusion, 1-(2-bromo-4-fluorophenyl)methylcyclopropane-1-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and preliminary biological data warrant further exploration, particularly in the context of targeted therapy development. Future research should focus on optimizing its synthetic scalability, elucidating its pharmacological mechanisms, and assessing its safety and efficacy in preclinical models. As the field advances, this compound may emerge as a valuable tool or therapeutic agent in the fight against complex diseases.